Cas no 1897342-28-7 (2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid
• CAS No: 1897342-28-7
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6518138
• PubChem ID: 117451353
• Update Time: 2025-05-25

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid
• EN300-1872626
• 1897342-28-7
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)propanoic acid

• Inchi： 1S/C14H19NO5/c1-8(12(17)18)9-5-6-11(16)10(7-9)15-13(19)20-14(2,3)4/h5-8,16H,1-4H3,(H,15,19)(H,17,18)
• InChI Key： IGHQEKGIHBUODC-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C(=O)O)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid (CAS No. 1897342-28-7)

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1897342-28-7, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit versatile biological activities, making it a subject of considerable interest in both academic research and industrial development.

The molecular structure of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid consists of a propanoic acid moiety linked to a phenyl ring substituted with an amino group and a hydroxyl group. The presence of the tert-butoxycarbonyl (Boc) group further enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of peptide mimetics and enzyme inhibitors.

In recent years, there has been growing interest in the pharmacological properties of compounds featuring both hydroxyl and amino functional groups. These groups are known to participate in various biological interactions, including hydrogen bonding and ionic interactions, which are crucial for the binding affinity of drug candidates. The Boc-protected amino group in this compound provides stability during synthetic procedures while allowing for selective deprotection under controlled conditions, making it an invaluable tool in medicinal chemistry.

One of the most compelling aspects of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid is its potential application in the design of novel therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing compounds that modulate kinases and other enzymes involved in cancer progression. The hydroxyl group on the phenyl ring can engage in specific interactions with biological targets, while the Boc-protected amino group ensures controlled reactivity during drug synthesis.

The compound's structural features also make it a candidate for investigating drug-drug interactions and pharmacokinetic properties. By modifying the substitution pattern on the phenyl ring or introducing additional functional groups, chemists can fine-tune the physicochemical properties of derivatives derived from 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid. This flexibility is particularly important in optimizing oral bioavailability, metabolic stability, and target specificity.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to proteins with high affinity, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have been employed to predict the electronic properties and reactivity of its molecular framework, providing insights into possible synthetic pathways for derivative compounds.

The pharmaceutical industry has taken note of these findings, and several companies are now exploring derivatives of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid as part of their drug discovery pipelines. Early-stage clinical trials are underway to evaluate the safety and efficacy of compounds derived from this scaffold, particularly in treating inflammatory diseases and oncological conditions. The results so far have been promising, highlighting the importance of this compound as a building block for next-generation therapeutics.

Beyond its pharmaceutical applications, 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid has also found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. In agrochemistry, derivatives of this compound have shown potential as bioactive agents that can protect crops from pests and pathogens while minimizing environmental impact.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to improve yield and purity. These innovations not only enhance the efficiency of producing this compound but also contribute to sustainable chemical manufacturing practices.

As research continues to uncover new applications for 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid, its significance in science and industry is likely to grow. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into commercially viable products that address global health challenges. The versatility and potential of this compound make it a cornerstone in modern chemical research.